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Compound of Interest

Compound Name: Isofistularin-3

Cat. No.: B15603043 Get Quote

For Immediate Action: Due to the cytotoxic nature of Isofistularin-3 and the absence of a

specific Safety Data Sheet (SDS), it is imperative to consult with your institution's

Environmental Health and Safety (EHS) department or a licensed professional waste disposal

service before proceeding with any disposal method. Do not discharge Isofistularin-3 or its

derivatives into the sewer system or dispose of them in regular laboratory trash without explicit

approval from EHS.

This document provides a comprehensive guide to the proper disposal procedures for

Isofistularin-3, a brominated alkaloid with known cytotoxic and DNA demethylating properties.

[1][2] The information presented herein is synthesized from general best practices for handling

cytotoxic and hazardous compounds in a laboratory setting and should be adapted to comply

with all applicable local, state, and federal regulations.

Guiding Principles for Isofistularin-3 Disposal
Given that Isofistularin-3 is an inhibitor of DNA methyltransferase (DNMT)1 and induces cell

cycle arrest and apoptosis, it must be handled as a hazardous cytotoxic compound.[1][2] The

primary principle of its disposal is to prevent environmental release and minimize exposure to

personnel. All waste containing Isofistularin-3 is to be considered hazardous chemical waste.

Quantitative Data for Isofistularin-3
The following table summarizes the available biological activity data for Isofistularin-3. Note

that comprehensive data on its physical and chemical properties are not readily available in
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public literature.

Property Value Source

Biological Activity

DNMT1 Inhibition (in vitro) IC₅₀: 13.5 ± 5.4 µM [1]

Cytotoxic Activity (HeLa cells) IC₅₀: 8.5 ± 0.2 µM [3]

Growth Inhibition (72h)

RAJI cells GI₅₀: 9.9 ± 8.6 µM [1]

U-937 cells GI₅₀: 8.1 ± 5.6 µM [1]

JURKAT cells GI₅₀: 10.2 ± 5.8 µM [1]

K-562 cells GI₅₀: 8.3 ± 3.6 µM [1]

MEG-01 cells GI₅₀: 14.8 ± 5.3 µM [1]

HL-60 cells GI₅₀: 8.1 ± 4.7 µM [1]

PC-3 cells GI₅₀: 8.1 ± 4.4 µM [1]

MDA-MB-231 cells GI₅₀: 7.3 ± 7.0 µM [1]

Physical/Chemical Properties

Molecular Formula C₃₁H₃₀Br₆N₄O₁₁ [4]

Molecular Weight 1114.0 g/mol [4]

Solubility, Stability, etc. Data not readily available

Experimental Protocols for Proper Disposal
The following protocols provide a step-by-step guide for the disposal of waste contaminated

with Isofistularin-3.

Personal Protective Equipment (PPE)
Before handling Isofistularin-3 or its waste, ensure the following PPE is worn:
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Chemical-resistant gloves (nitrile or neoprene)

Safety glasses or goggles

A standard laboratory coat

If there is a risk of generating aerosols or dust, a respiratory protection mask (e.g., N95) and

work within a certified chemical fume hood are required.

Disposal of Solid Waste
This category includes, but is not limited to, contaminated gloves, pipette tips, centrifuge tubes,

vials, and absorbent paper.

Methodology:

Segregation: At the point of generation, separate solid waste contaminated with

Isofistularin-3 from all other waste streams (e.g., regular trash, biohazardous waste, non-

hazardous chemical waste).

Collection: Place the contaminated solid waste into a designated, leak-proof, and puncture-

resistant hazardous waste container. The container should be clearly labeled.

Labeling: The waste container must be labeled with "Hazardous Waste," the name

"Isofistularin-3," and the appropriate hazard symbols (e.g., "Toxic").

Storage: Store the sealed container in a designated and secure waste accumulation area,

away from incompatible materials, until it is collected by the institution's EHS or a licensed

waste disposal service.

Disposal of Liquid Waste
This category includes unused stock solutions of Isofistularin-3, contaminated solvents, and

aqueous solutions from experiments. As Isofistularin-3 is a brominated organic compound, it

should be disposed of as halogenated organic waste.

Methodology:
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Segregation: Do not mix Isofistularin-3 liquid waste with non-halogenated organic waste or

other waste streams.

Containerization: Collect all liquid waste containing Isofistularin-3 in a dedicated, leak-proof,

and chemically compatible container with a secure screw-top cap. The container should be

suitable for halogenated organic waste.

Labeling: Clearly label the waste container with "Hazardous Waste," the contents (e.g.,

"Isofistularin-3 in DMSO/Methanol"), an estimate of the concentration and volume, and the

appropriate hazard symbols.

Storage: Keep the liquid waste container tightly sealed and store it in a secondary

containment tray within a designated waste accumulation area. This area should be well-

ventilated and away from sources of ignition.

Collection: Arrange for the collection of the waste container by your institution's EHS or a

licensed hazardous waste disposal contractor.

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Isofistularin-3
waste.
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Isofistularin-3 Waste Disposal Workflow
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Caption: Workflow for the safe disposal of Isofistularin-3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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